Cas no 1805236-13-8 (Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate
• CAS No: 1805236-13-8
• MF: C₁₂H₁₀ClF₂NO₂
• MW: 273.663109302521
• CID: 4947534
• Update Time: 2025-05-26

Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate

• Inchi： 1S/C12H10ClF2NO2/c1-2-18-12(17)9-4-7(5-13)3-8(11(14)15)10(9)6-16/h3-4,11H,2,5H2,1H3
• InChI Key： ROUJKOGKEZWVKT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C(C#N)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate (CAS No. 1805236-13-8)

Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate (CAS No. 1805236-13-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its chloromethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables applications in drug discovery, particularly in the design of bioactive molecules targeting enzyme inhibition or receptor modulation. Researchers are increasingly exploring its potential in small-molecule therapeutics and crop protection agents, aligning with trends in sustainable agriculture and precision medicine.

The compound’s multifunctional benzoate core allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability. In agrochemistry, its difluoromethyl group is leveraged to enhance the efficacy of pest-control formulations, addressing global demands for eco-friendly pesticides. These applications resonate with current searches for "green chemistry alternatives" and "next-gen pharmaceutical intermediates" on scientific platforms.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate. Purity thresholds (>98%) are often required for regulatory compliance in industrial use. The compound’s stability under varying pH and temperature conditions is a frequent topic in chemical forums, reflecting user interest in "storage conditions for sensitive esters" and "scaling up benzoate derivatives."

From a commercial perspective, suppliers emphasize custom synthesis and bulk manufacturing capabilities to meet R&D demands. Patent analyses reveal growing IP activity around derivatives of this compound, particularly in anticancer and antifungal applications. This aligns with trending queries like "benzoate derivatives in oncology" and "fluorinated compounds in drug design."

In summary, Ethyl 5-chloromethyl-2-cyano-3-(difluoromethyl)benzoate represents a convergence of innovation in medicinal and agricultural chemistry. Its adaptability to modern synthetic challenges ensures continued relevance in high-value industries, supported by data-driven insights from AI-assisted molecular modeling and high-throughput screening technologies.